Cas no 1426320-86-6 (2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1426320-86-6
• MF: C₁₃H₁₆BClO₃
• MW: 266.528343200684
• MDL: MFCD18732923
• CID: 5073876
• PubChem ID: 89423145
• Update Time: 2026-03-01

2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• E91661
• SCHEMBL14746294
• 1426320-86-6
• MFCD18732923
• EN300-6249776
• DB-392913
• CS-0132518

• MDL： MFCD18732923
• Inchi： 1S/C13H16BClO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)11(15)7-10/h5-8H,1-4H3
• InChI Key： ZFMDSLNRXFTCOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 266.0881022g/mol
• Monoisotopic Mass: 266.0881022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a versatile organic compound with the CAS number 1426320-86-6. This compound is widely recognized in the field of organic synthesis due to its unique structural features and reactivity. The molecule consists of a benzaldehyde core substituted with a chlorine atom at the 2-position and a tetramethyl-dioxaborolane group at the 4-position. These substituents not only enhance the compound's stability but also make it an excellent precursor for various chemical transformations.

The dioxaborolane group in this compound plays a crucial role in its reactivity. This group is known for its ability to participate in boron-based coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone in modern organic synthesis. Recent studies have highlighted the use of tetramethyl-dioxaborolane derivatives in cross-coupling reactions under mild conditions, making them highly efficient in constructing complex molecular architectures. The presence of this group in 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde positions it as an ideal substrate for such reactions.

The benzaldehyde moiety in the molecule contributes to its aromaticity and reactivity towards nucleophilic addition reactions. This makes it a valuable intermediate in the synthesis of heterocyclic compounds and other aromatic derivatives. Recent advancements in catalytic methods have further expanded its utility, enabling selective transformations under eco-friendly conditions.

One of the most significant applications of 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde lies in its use as a building block for drug discovery. Its ability to undergo various functional group interconversions makes it an attractive candidate for medicinal chemists aiming to design bioactive molecules with specific pharmacokinetic properties.

Moreover, this compound has found applications in materials science. The combination of its aromatic stability and boron-containing functionality makes it suitable for the development of advanced materials such as boron-containing polymers and coordination complexes. Recent research has explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for technological innovations.

In terms of synthesis, 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can be prepared via a variety of routes. One common method involves the coupling of chlorobenzaldehyde with a suitable boronic acid derivative under palladium catalysis. This approach leverages the well-established Suzuki-Miyaura coupling reaction to achieve high yields and selectivity.

The compound's stability and reactivity make it amenable to large-scale production, which is essential for industrial applications. Its compatibility with various solvents and reaction conditions further enhances its utility across different chemical processes.

Looking ahead, ongoing research into boron-containing aromatic compounds is expected to uncover new functionalities and applications for 2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Its role as a versatile building block is likely to expand as chemists continue to explore innovative synthetic strategies and material designs.